N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-(3-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20ClN3O2/c1-24-15-6-4-5-14(13-15)21-9-11-22(12-10-21)18(23)20-17-8-3-2-7-16(17)19/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key: RNHPCXDTFSONNV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3Cl
• Molecular Formula: C18H20ClN3O2
• Molecular Weight: 345.8 g/mol

Description

N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide, also known as mCPP, is a chemical compound that belongs to the class of piperazine derivatives. It has been used extensively in scientific research for its ability to interact with various receptors in the brain and produce a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide is not fully understood, but it is believed to interact with various receptors in the brain, leading to the release of neurotransmitters such as serotonin, dopamine, and norepinephrine. This can produce a range of effects on mood, behavior, and cognition.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide are complex and varied. It has been shown to produce effects on mood, anxiety, and cognition, as well as on various physiological processes such as blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide in lab experiments is its ability to produce a range of effects on various receptors in the brain. This makes it useful for investigating the mechanisms underlying mood disorders, anxiety, and drug addiction. However, one limitation is that its effects can be unpredictable and vary depending on the dosage and individual differences in receptor sensitivity.

Future Directions

There are several future directions for research involving N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide. One area of interest is its potential use in the treatment of mood disorders and anxiety. Another area of interest is its role in drug addiction and the development of new treatments for addiction. Additionally, further research is needed to fully understand the mechanisms underlying its effects on various receptors in the brain.

Synthesis Methods

The synthesis of N-(2-chlorophenyl)-4-(3-methoxyphenyl)-1-piperazinecarboxamide involves the reaction of 3-methoxyphenylpiperazine with 2-chlorobenzoyl chloride in the presence of a base such as sodium carbonate. The resulting product is then purified using various methods such as recrystallization or column chromatography.

Scientific Research Applications

MCPP has been used in a variety of scientific research studies to investigate its effects on various receptors in the brain. It has been shown to interact with serotonin receptors, dopamine receptors, and adrenergic receptors, among others. This has led to its use in studies related to mood disorders, anxiety, and drug addiction.